1-(4-methylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid
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Description
1-(4-methylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C15H12N4O2 and its molecular weight is 280.287. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Surface Activity
A study on the synthesis, antibacterial, and surface activity of 1,2,4-triazole derivatives highlights their potential as antimicrobial agents and surface-active agents. These derivatives, including those structurally related to the specified compound, have shown effectiveness against various bacterial strains, suggesting their utility in medical and industrial applications (R. El-Sayed, 2006).
Catalysis and Luminescence
Research involving coordination polymers based on triazole ligands, including those similar to the specified compound, has demonstrated improved catalytic activity and photoluminescence properties. These materials offer promising avenues for application in catalysis and as luminescent materials, with potential uses in sensors and optoelectronic devices (Huarui Wang et al., 2016).
Corrosion Inhibition
Triazole derivatives have been investigated for their effectiveness as corrosion inhibitors. Schiff bases of pyridyl substituted triazoles, for example, have shown significant inhibition efficiency for mild steel in hydrochloric acid solutions, indicating their potential in protecting industrial materials from corrosion (K. R. Ansari et al., 2014).
Structural and Magnetic Studies
The synthesis and characterization of complexes with triazole derivatives have been explored, revealing insights into their structural and magnetic properties. These studies contribute to the understanding of the material's behavior and potential applications in magnetic materials and coordination chemistry (Xiangyu Liu et al., 2015).
Properties
IUPAC Name |
1-(4-methylphenyl)-5-pyridin-2-yltriazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O2/c1-10-5-7-11(8-6-10)19-14(12-4-2-3-9-16-12)13(15(20)21)17-18-19/h2-9H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHFURDNGYGAION-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)O)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.